Cas no 685533-73-7 (Benzenemethanamine, 4-(4-pyridinyloxy)- (9CI))

Benzenemethanamine, 4-(4-pyridinyloxy)- (9CI) structure
685533-73-7 structure
Product Name:Benzenemethanamine, 4-(4-pyridinyloxy)- (9CI)
CAS No:685533-73-7
MF:C12H12N2O
MW:200.236482620239
CID:1022864
PubChem ID:45091651
Update Time:2025-04-20

Benzenemethanamine, 4-(4-pyridinyloxy)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, 4-(4-pyridinyloxy)- (9CI)
    • (4-pyridin-4-yloxyphenyl)methanamine
    • SCHEMBL102047
    • 1-{4-[(Pyridin-4-yl)oxy]phenyl}methanamine
    • 685533-73-7
    • AKOS010969266
    • FT-0740870
    • DTXSID80666880
    • DA-03613
    • Inchi: 1S/C12H12N2O/c13-9-10-1-3-11(4-2-10)15-12-5-7-14-8-6-12/h1-8H,9,13H2
    • InChI Key: XDERPEULXRRDMZ-UHFFFAOYSA-N
    • SMILES: O(C1C=CN=CC=1)C1C=CC(=CC=1)CN

Computed Properties

  • Exact Mass: 200.094963011g/mol
  • Monoisotopic Mass: 200.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 48.1Ų
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